N-(2-chlorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide

• Molecular Formula: C18H20ClN3O
• Molecular Weight: 329.8 g/mol
• IUPAC Name: N-(2-chlorophenyl)-4-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20ClN3O/c1-14-6-8-15(9-7-14)21-10-12-22(13-11-21)18(23)20-17-5-3-2-4-16(17)19/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: RYQNDZFWSJLFEV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3Cl

Description

N-(2-chlorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide, commonly known as CPP, is a chemical compound that has been extensively used in scientific research for its various pharmacological properties. CPP is a piperazine derivative that has been synthesized and studied for its potential therapeutic applications.

Mechanism of Action

CPP acts as a partial agonist at the 5-HT1A receptor subtype, which is a subtype of serotonin receptor found in the brain. This receptor is involved in the regulation of mood, anxiety, and other physiological processes. By binding to this receptor, CPP can modulate its activity and produce various effects on the brain and behavior.
Biochemical and Physiological Effects
CPP has been shown to produce various biochemical and physiological effects in animal models and human subjects. These effects include changes in serotonin and dopamine levels in the brain, alterations in pain perception and sensitivity, and reductions in anxiety and depression-like behaviors. CPP has also been shown to have potential neuroprotective effects in certain models of brain injury and disease.

Advantages and Limitations for Lab Experiments

CPP has several advantages for lab experiments, including its well-established pharmacological properties and ease of synthesis. However, it also has some limitations, including its potential for non-specific effects and its limited selectivity for the 5-HT1A receptor subtype. Researchers must carefully consider these factors when designing experiments using CPP.

Future Directions

For research involving CPP include the development of more selective and potent compounds and the exploration of its potential therapeutic applications.

Synthesis Methods

CPP can be synthesized using a variety of methods, including the reaction of 1-(2-chlorophenyl)piperazine with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization or chromatography. Other methods involve the use of different starting materials and reaction conditions, but the basic principle is the same.

Scientific Research Applications

CPP has been extensively used in scientific research for its various pharmacological properties. It has been studied for its potential therapeutic applications, including as an analgesic, anxiolytic, and antidepressant. CPP has also been used as a tool compound to study the function of serotonin receptors in the brain, particularly the 5-HT1A receptor subtype.